Cas no 2137146-15-5 ((3R)-3-{(benzyloxy)carbonylamino}-3-2-bromo-5-(trifluoromethyl)phenylpropanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-2-bromo-5-(trifluoromethyl)phenylpropanoic acid
• CAS No: 2137146-15-5
• MF: C₁₈H₁₅BrF₃NO₄
• MW: 446.215214967728
• CID: 5841738
• PubChem ID: 165500374
• Update Time: 2025-05-21

(3R)-3-{(benzyloxy)carbonylamino}-3-2-bromo-5-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-2-bromo-5-(trifluoromethyl)phenylpropanoic acid
• 2137146-15-5
• EN300-1163231
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-[2-bromo-5-(trifluoromethyl)phenyl]propanoic acid

• Inchi： 1S/C18H15BrF3NO4/c19-14-7-6-12(18(20,21)22)8-13(14)15(9-16(24)25)23-17(26)27-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,23,26)(H,24,25)/t15-/m1/s1
• InChI Key： PSEDTXCXQOKGEZ-OAHLLOKOSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 445.01366g/mol
• Monoisotopic Mass: 445.01366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-2-bromo-5-(trifluoromethyl)phenylpropanoic acid

(3R)-3-{(Benzyloxy)Carbonylamino}-3-2-Bromo-5-(Trifluoromethyl)Phenylpropanoic Acid: A Comprehensive Overview

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-2-bromo-5-(trifluoromethyl)phenylpropanoic acid (CAS No. 2137146-15-5) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its complex structure, which includes a benzyloxy group, a trifluoromethyl substituent, and a bromo substituent on the aromatic ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a valuable building block for various applications.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The bromo substituent, on the other hand, plays a critical role in modulating the electronic properties of the aromatic ring, which can influence reactivity in synthetic reactions. The benzyloxy group serves as a protecting group for the amino functionality, ensuring selective reactivity during synthesis.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the trifluoromethyl aromatic ring through electrophilic substitution, followed by bromination to introduce the bromo group. The incorporation of the benzyloxy group is achieved through nucleophilic acyl substitution, ensuring precise control over stereochemistry at the chiral center. The overall synthesis pathway is highly efficient and has been optimized to meet industrial standards for scalability.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery programs targeting chronic diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in disease progression. For instance, recent research has shown that analogs with similar structural features can effectively inhibit kinases associated with tumor growth and metastasis.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemicals as a precursor for herbicides and fungicides. The presence of the trifluoromethyl group enhances resistance to metabolic degradation in plants, making it an ideal candidate for developing environmentally friendly agricultural chemicals.

From a materials science perspective, this compound serves as a versatile platform for constructing advanced polymers and nanoparticles. Its unique combination of functional groups allows for precise control over polymerization reactions, enabling the creation of materials with tailored mechanical and electronic properties.

Recent advancements in green chemistry have also led to innovative methods for synthesizing this compound using biocatalysts and renewable feedstocks. These methods not only reduce environmental impact but also lower production costs, making large-scale manufacturing more feasible.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-2-bromo-5-(trifluoromethyl)phenylpropanoic acid (CAS No. 2137146-15-5) is a multifaceted compound with diverse applications across multiple industries. Its intricate structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new uses and improved synthesis methods, this compound is poised to play an increasingly important role in advancing modern science and technology.